Cas no 708967-30-0 (Phenol,2-amino-4-methoxy-5-methyl-)

• Product name: Phenol,2-amino-4-methoxy-5-methyl-
• CAS No: 708967-30-0
• MF: C₈H₁₁NO₂
• MW: 153.17844
• CID: 557744
• PubChem ID: 13076758

Phenol,2-amino-4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-amino-4-methoxy-5-methyl-
• 2-Amino-5-methyl-4-(methyloxy)phenol
• 2-amino-4-methoxy-5-methylPhenol
• Phenol, 2-amino-4-methoxy-5-methyl- (9CI)
• CWYKSYUOYZKWRT-UHFFFAOYSA-N
• SCHEMBL2951272
• 708967-30-0

• Inchi： InChI=1S/C8H11NO2/c1-5-3-7(10)6(9)4-8(5)11-2/h3-4,10H,9H2,1-2H3
• InChI Key： CWYKSYUOYZKWRT-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1OC)N)O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48